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Compound of Interest

Compound Name: 3-Ethyl-2,4-pentanedione

Cat. No.: B072266

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of 3-Ethyl-2,4-pentanedione.

This document provides critical safety and logistical information to ensure the safe handling
and use of 3-Ethyl-2,4-pentanedione in a laboratory setting. Adherence to these guidelines is
essential for minimizing risks and ensuring a safe research environment.

Key Safety and Physical Properties

A summary of important quantitative data for 3-Ethyl-2,4-pentanedione is provided in the table
below. This information is critical for a comprehensive risk assessment prior to handling.
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Property Value Source
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]
Form Liquid (2]
Flash Point 67 °C (152.6 °F) - closed cup [21[3114]
Density 0.953 g/mL at 25 °C [2]
Boiling Point 80-81 °C at 20 mmHg [2]
Refractive Index n20/D 1.442 [2]
Storage Class 10 - Combustible liquids [3114]
Water Solubility 67 g/L [5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Ethyl-2,4-
pentanedione to prevent exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

ANSI-compliant safety glasses
with side shields or chemical

splash goggles.[6]

Protects against splashes and
vapors that can cause serious
eye irritation.[3][7]

Hand Protection

Butyl rubber protective gloves.

[6]

Prevents skin contact, as the
substance causes skin
irritation.[3][7]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
universal multi-contaminant
multi-gas/vapor cartridges
(e.g., type ABEK (EN14387)
respirator filter) is
recommended if overexposure

to chemical vapors is likely.[4]

[6]

Protects against respiratory
irritation from inhalation of

vapors.[3][7]

Skin and Body Protection

Chemical-resistant lab coat,
long pants, and closed-toe
shoes.[6] An apron (e.g.,
SARANEX coated Tyvek) and

over-sleeves may be

necessary if splashing is a risk.

[6]

Provides a barrier against skin
contact and contamination of

personal clothing.

Experimental Protocols: Safe Handling and Disposal

The following procedural guidelines provide a step-by-step approach to safely handle, store,

and dispose of 3-Ethyl-2,4-pentanedione.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

» Information Review: Review the Safety Data Sheet (SDS) for 3-Ethyl-2,4-pentanedione.[3]
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o Emergency Preparedness: Ensure that an emergency shower and eye-wash station are
readily accessible.[6]

» Ventilation: All handling of 3-Ethyl-2,4-pentanedione should be performed in a certified
chemical fume hood with proper ventilation.[6]

» PPE Inspection: Inspect all PPE for integrity before use. Do not use damaged gloves or
other compromised equipment.

Handling Procedures

o Don PPE: Put on all required personal protective equipment as specified in the table above.

e Grounding: When transferring the substance, ground and bond containers and receiving
equipment to prevent static discharge.[8]

» Dispensing: Use only non-sparking tools when dispensing the chemical.[8]

» Avoid Inhalation and Contact: Avoid breathing vapors or mist and prevent contact with skin
and eyes.[5][6]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands
thoroughly after handling.

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.
« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

e Incompatible Materials: Store separately from incompatible materials such as acids, strong
oxidizing agents, oxygen, and metals.[8]

Spill Management

o Evacuate: Evacuate the immediate area in case of a spill.

o Ventilate: Ensure the area is well-ventilated.
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» Containment: Use an inert absorbent material to soak up the spill.

e Collection: Collect the absorbed material into a suitable, closed container for disposal as
hazardous waste.[5]

« Decontamination: Clean the spill area thoroughly.
Disposal
e Waste Container: Dispose of contents and container to an approved waste disposal plant.[8]

e Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Ethyl-2,4-
pentanedione, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 3-Ethyl-2,4-pentanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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